BENGHE Foundational & Exploratory

Check Availability & Pricing

In-Depth Technical Guide to the Physical
Properties of 2,5-Dichloropyridine

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2,5-Dichloropyridine

Cat. No.: B042133

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 2,5-
Dichloropyridine (CAS No. 16110-09-1), an essential intermediate in organic synthesis,
particularly in the development of pharmaceuticals and agrochemicals.[1][2] This document is
intended to be a key resource for laboratory professionals, offering detailed data, experimental
methodologies, and safety information to ensure proper handling and application of this
compound.

Core Physical and Chemical Properties

2,5-Dichloropyridine is a halogenated pyridine derivative with the molecular formula
CsHsCIz2N.[1][3] It presents as a white to slightly yellow or cream-colored crystalline solid or
powder at room temperature.[4] Its unique reactivity, stemming from the chloro-substituents on
the pyridine ring, makes it a versatile building block in various synthetic processes, including
cross-coupling reactions.

Quantitative Physical Data Summary

The following table summarizes the key physical properties of 2,5-Dichloropyridine, compiled
from various sources for easy reference and comparison.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b042133?utm_src=pdf-interest
https://www.benchchem.com/product/b042133?utm_src=pdf-body
https://www.benchchem.com/product/b042133?utm_src=pdf-body
https://www.innospk.com/en/?news/grok-all-you-need-to-know-about-25-dichloropyridine-cas-16110-09-1
https://www.chemimpex.com/products/28193
https://www.benchchem.com/product/b042133?utm_src=pdf-body
https://www.innospk.com/en/?news/grok-all-you-need-to-know-about-25-dichloropyridine-cas-16110-09-1
https://m.chemicalbook.com/ProductMSDSDetailCB9487592_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB9487592_EN.htm
https://www.benchchem.com/product/b042133?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042133?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Source(s)

Molecular Formula CsHsCIz2N

Molecular Weight 147.99 g/mol

Melting Point 56.5-62.5 °C

Boiling Point 186.6 - 191 °C at 760 mmHg

Density ~1.4 - 1.5159 g/cm3 (estimate)

Appearance White t? crear.n or pale yellow
crystalline solid/powder

Solubility in Water Insoluble

Vapor Pressure 0.9 + 0.3 mmHg at 25°C

Flash Point 83.1x7.4°C

Refractive Index ~1.5500 - 1.554 (estimate)

pKa -2.25 + 0.10 (Predicted)

Experimental Protocols

Accurate determination of physical properties is crucial for the successful design of
experimental procedures and scale-up processes. Below are detailed, generalized
methodologies for key experiments.

Determination of Melting Point

The melting point of a solid is the temperature at which it transitions from a solid to a liquid
phase. This property is a strong indicator of purity.

Methodology (Capillary Method):

o Sample Preparation: A small amount of finely powdered, dry 2,5-Dichloropyridine is packed
into a capillary tube to a height of 2-3 mm.
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o Apparatus Setup: The capillary tube is placed in a melting point apparatus (such as a Vernier
Melt Station or a similar device) alongside a calibrated thermometer.

e Heating: The sample is heated at a steady, slow rate (approximately 1-2 °C per minute) as it
approaches the expected melting point.

o Observation: The temperature at which the first drop of liquid appears is recorded as the
beginning of the melting range. The temperature at which the entire solid has turned into a
clear liquid is recorded as the end of the melting range. A narrow melting range typically
indicates a high degree of purity.

Determination of Boiling Point

The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure
surrounding the liquid, and the liquid changes into a vapor.

Methodology (Simple Distillation):

o Apparatus Setup: A simple distillation apparatus is assembled using a round-bottom flask, a
condenser, a thermometer, and a collection flask. This should be performed in a fume hood.

o Sample and Heating: A known volume of the substance (if in liquid form, or a solution if solid)
is placed in the round-bottom flask with boiling chips. The flask is then gently heated.

o Temperature Measurement: The thermometer bulb is positioned so that the top of the bulb is
level with the bottom of the side-arm of the distillation head. This ensures the temperature of
the vapor distilling into the condenser is accurately measured.

o Observation: The temperature is recorded when it stabilizes during the collection of the
distillate. This stable temperature is the boiling point of the liquid.

Determination of Solubility

Solubility tests are used to determine the behavior of a compound in various solvents, which
provides insights into its polarity.

Methodology (Qualitative):
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e Sample Preparation: A small, measured amount of 2,5-Dichloropyridine (e.g., 10 mg) is
placed into a test tube.

» Solvent Addition: A small volume of the chosen solvent (e.g., 1 mL of water) is added to the
test tube.

o Observation: The mixture is agitated and observed for dissolution. If the solid dissolves
completely, it is considered soluble. If it does not, it is classified as insoluble. This can be
repeated with various polar and non-polar solvents to create a solubility profile.

Logical Relationships of Physical Properties

The following diagram illustrates the interconnectedness of the core physical properties of 2,5-
Dichloropyridine.
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Physical Properties of 2,5-Dichloropyridine
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Caption: Core physical properties of 2,5-Dichloropyridine.
Safety and Handling
For the safety of researchers, proper handling of 2,5-Dichloropyridine is imperative.

* General Handling: Use with adequate ventilation and minimize dust generation. Avoid
contact with skin, eyes, and clothing. Wash thoroughly after handling.
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o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area, away from
incompatible substances such as strong acids, strong bases, and strong oxidizing agents.

o Personal Protective Equipment (PPE): Wear appropriate protective equipment, including
chemical-resistant gloves, safety goggles, and a respirator if dust is generated.

e Hazards: This compound may cause eye, skin, and respiratory tract irritation. The
toxicological properties have not been fully investigated.

This guide serves as a foundational resource for professionals working with 2,5-
Dichloropyridine. For further information, consulting the specific Safety Data Sheet (SDS)
provided by the supplier is strongly recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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